molecular formula C16H18N4O B8459903 1h-Indole-2-carboxamide,n-[3-(2-methyl-1h-imidazol-1-yl)propyl]-

1h-Indole-2-carboxamide,n-[3-(2-methyl-1h-imidazol-1-yl)propyl]-

Cat. No.: B8459903
M. Wt: 282.34 g/mol
InChI Key: XLYGAFNOYCQOMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Indole-2-carboxamide,n-[3-(2-methyl-1h-imidazol-1-yl)propyl]- is a useful research compound. Its molecular formula is C16H18N4O and its molecular weight is 282.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Indole-2-carboxamide,n-[3-(2-methyl-1h-imidazol-1-yl)propyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Indole-2-carboxamide,n-[3-(2-methyl-1h-imidazol-1-yl)propyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H18N4O

Molecular Weight

282.34 g/mol

IUPAC Name

N-[3-(2-methylimidazol-1-yl)propyl]-1H-indole-2-carboxamide

InChI

InChI=1S/C16H18N4O/c1-12-17-8-10-20(12)9-4-7-18-16(21)15-11-13-5-2-3-6-14(13)19-15/h2-3,5-6,8,10-11,19H,4,7,9H2,1H3,(H,18,21)

InChI Key

XLYGAFNOYCQOMA-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CN1CCCNC(=O)C2=CC3=CC=CC=C3N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3.23 g of indole-2-carboxylic acid and 3.24 g of 1,1'-carbonyldiimidazole in 60 ml of tetrahydrofuran was stirred at room temperature for 2 hours. Then 2.78 g of 2-methyl-1H-imidazolepropanamine was added and stirring was continued for 16 hours. The mixture was then heated at reflux for 2 hours, 15 ml of water was added and heating was continued for one hour longer. The mixture was concentrated and about 70 ml of dichloromethane was added plus 10 ml of 1N sodium hydroxide with swirling. The precipitate which formed was collected by filtration, washed with water and gave 4.8 g of the desired compound as white crystals, mp 235°-237° C.
Quantity
3.23 g
Type
reactant
Reaction Step One
Quantity
3.24 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step One
Name
2-methyl-1H-imidazolepropanamine
Quantity
2.78 g
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
reactant
Reaction Step Three

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